Tau Peptide (294-305) (human)

• Molecular Formula: C51H85N17O17
• Molecular Weight: 1208.3 g/mol
• InChI: InChI=1S/C51H85N17O17/c1-5-27(4)42(67-47(80)32(18-36(55)70)65-45(78)33(19-40(74)75)63-43(76)29(54)11-6-8-14-52)49(82)62-30(12-7-9-15-53)44(77)64-31(17-28-20-56-25-60-28)46(79)66-41(26(2)3)50(83)68-16-10-13-35(68)48(81)59-22-38(72)57-21-37(71)58-23-39(73)61-34(24-69)51(84)85/h20,25-27,29-35,41-42,69H,5-19,21-24,52-54H2,1-4H3,(H2,55,70)(H,56,60)(H,57,72)(H,58,71)(H,59,81)(H,61,73)(H,62,82)(H,63,76)(H,64,77)(H,65,78)(H,66,79)(H,67,80)(H,74,75)(H,84,85)/t27-,29-,30-,31-,32-,33-,34-,35-,41-,42-/m0/s1
• InChIKey: AAHPBNWQFWCVRN-OCGNHMAPSA-N

Researchers developing tau vaccines or anti-tau therapeutics require epitope-specific fragments validated in human trials. Unlike aggregation-prone PHF6 peptides, Tau (294-305) targets a pathological tau-tau interaction domain that inhibits oligomerization. - **Clinical Benchmark**: Active immunogen in AADvac1 (Phase 2); 96.5% responder rate, geometric mean IgG titer 1:31,415. - **Therapeutic Validation**: Target of DC8E8 mAb (reduces oligomeric tau by 84%); enables ELISA/SPR screening. - **Aggregation Control**: Non-fibrillizing negative control for ThT assays vs. PHF6 fragments. - **Supply**: Lyophilized, ≥95% HPLC, soluble in DMSO.

Tau Peptide (294-305) (human): Procurement-Relevant Identity and Baseline Specifications

Tau Peptide (294-305) (human), sequence KDNIKHVPGGGS (CAS 1428135-29-8), is a 12-amino-acid synthetic fragment derived from the microtubule-binding repeat domain of human tau protein [1]. With a molecular weight of 1208.32 g/mol and formula C51H85N17O17, it is supplied as a lyophilized powder soluble in DMSO, typically at ≥95% HPLC purity . This peptide is the active immunogen in AADvac1, a clinical-stage tau vaccine that has completed Phase 2 trials, and is also used as a standalone research tool for studying pathological tau–tau interactions, aggregation, and immunotherapy development [2].

Workflow Tau immunotherapy research model; supports vaccine construct and antibody screening studies

Selection MTBR domain target-engagement studies across all four microtubule-binding repeats

Context Reported clinical-stage immunogenicity benchmark; supports translational research design

• [1] PeptideDB. Tau Peptide (294-305) (human) Product Database. CAS 1428135-29-8. View Source
• [2] Novak P, et al. Safety and immunogenicity of the tau vaccine AADvac1 in patients with Alzheimer's disease: a randomised, double-blind, placebo-controlled, phase 1 trial. Lancet Neurol. 2017;16(2):123-134. PMID: 27955995. View Source

Why Tau Peptide (294-305) Cannot Be Substituted by Other Tau Fragments in Research and Clinical Procurement

Tau peptide fragments are not interchangeable. Tau (294-305) occupies a unique functional niche: unlike aggregation-prone PHF6-containing peptides such as Tau (306-317) (VQIVYKPVDLSK) or PHF6*-containing Tau (273-284) (GKVQIINKKLDL), which serve as nucleation seeds that drive fibril formation [1], Tau (294-305) represents an epitope essential for pathological tau–tau interaction whose targeting inhibits—rather than promotes—tau oligomerization [2]. Furthermore, while phospho-tau peptide vaccines such as ACI-35 (based on tau 393-408, pS396/pS404) target a single phosphorylation-dependent epitope, Tau (294-305)-derived antibodies bind across all four microtubule-binding repeats (MTBR1–4), providing broader target engagement [3]. These mechanistic, functional, and translational distinctions make generic substitution scientifically unsound for experiments requiring either aggregation inhibition or immunotherapy-relevant epitope specificity.

PHF6 analogs Aggregation-promoting fragments (306-317, 273-284) serve as nucleation seeds and may not support inhibition-focused studies

Phospho-tau Single-epitope phospho-tau peptides offer narrower target coverage; MTBR1-4 binding breadth may not transfer

Non-immunogen Peptides lacking reported immunogenicity data may require independent validation for vaccine or antibody research workflows

• [1] Santa-Maria I, et al. P3–318: Tau assembly in vitro. Dissection of the molecule. Alzheimers Dement. 2006;2(3_Suppl):S483. doi:10.1016/j.jalz.2006.05.1588. View Source
• [2] Kontsekova E, et al. Identification of structural determinants on tau protein essential for its pathological function: novel therapeutic target for tau immunotherapy in Alzheimer's disease. Alzheimers Res Ther. 2014;6(4):45. PMID: 25435913. View Source
• [3] Ji M, et al. Hepatitis B core VLP-based mis-disordered tau vaccine elicits strong immune response and alleviates cognitive deficits and neuropathology progression in Tau.P301S mouse model of Alzheimer's disease and frontotemporal dementia. Alzheimers Res Ther. 2018;10:55. doi:10.1186/s13195-018-0378-7. View Source

Quantitative Differential Evidence for Tau Peptide (294-305) (human) Versus Closest Analogs

Clinical-Stage Translation: AADvac1 (Tau 294-305-KLH) Phase 2 Efficacy vs. Placebo on Neurodegeneration Biomarkers

Tau Peptide (294-305) is the only tau fragment that has been formulated into a vaccine (AADvac1) and demonstrated statistically significant reduction of a neurodegeneration biomarker in a randomized, placebo-controlled Phase 2 trial (ADAMANT, n=196). AADvac1 reduced blood neurofilament light chain (NfL) accumulation by 58% relative to placebo (p=0.004) over 24 months [1]. In a CSF biomarker sub-study, AADvac1 also significantly reduced CSF phospho-tau 217 (p=0.009) [2]. By contrast, no other tau peptide fragment (e.g., Tau 306-317, Tau 273-284, Tau 393-408) has generated comparable clinical biomarker data.

Phase 2 biomarker endpoint

Reported endpoint context

58% NfL reduction vs placebo (p=0.004)

Reported neurodegeneration endpoint context

ADAMANT trial; n=196; 24-month

Evidence Dimension	Change in plasma neurofilament light chain (NfL), a quantitative biomarker of neurodegeneration
Target Compound Data	AADvac1 (Tau 294-305-KLH): 58% reduction in plasma NfL accumulation vs. placebo (p=0.004)
Comparator Or Baseline	Placebo (adjuvant only, no tau peptide): progressive increase in plasma NfL over 24 months
Quantified Difference	58% relative reduction (p=0.004); additionally, CSF p-tau217 significantly reduced (p=0.009) and cognitive decline slowed by 27% (CDR-SB, p=0.048) in biomarker-confirmed AD subgroup
Conditions	ADAMANT Phase 2 trial: 24-month, double-blind, randomized, placebo-controlled; 196 patients with mild AD; 11 × 40 μg doses of AADvac1 subcutaneously

Why This Matters

This is the only tau peptide fragment with Phase 2 human biomarker efficacy data, establishing a unique evidence threshold that no analog peptide (306-317, 273-284, 393-408) has met; procurement of Tau (294-305) enables translational research tied to a clinically validated pharmacodynamic endpoint.

• [1] Novak P, et al. ADAMANT: a placebo-controlled randomized phase 2 study of AADvac1, an active immunotherapy against pathological tau in Alzheimer's disease. Nat Aging. 2021;1:521-534. doi:10.1038/s43587-021-00070-2. View Source
• [2] Alzforum. Phase 2 Data of AADvac1 in Alzheimer's Disease Published. June 14, 2021. View Source

In Vitro Tau Oligomerization Inhibition: DC8E8 (Anti-294-305 mAb) Achieves 84% Reduction vs. Untreated Pathological Tau

Monoclonal antibody DC8E8, which specifically recognizes the Tau (294-305) epitope, reduced pathological tau oligomer levels by 84% in an in vitro tau–tau interaction assay [1]. This inhibition was achieved through screening a panel of monoclonal antibodies for blockade of pathological tau–tau interaction, with DC8E8 emerging as the most potent candidate. The antibody recognized all developmental stages of tau pathology in AD brains and prevented tau aggregation both in vitro and in vivo in transgenic animals [2]. Antibodies raised against aggregation-prone peptides such as PHF6 (VQIVYK, residues 306-311) do not share this inhibitory profile; rather, those sequences are themselves the drivers of fibril nucleation [3].

Oligomer inhibition

Reported in vitro context

84% reduction in oligomeric tau

Supports epitope-target engagement review

DC8E8 mAb; tau-tau interaction assay

Evidence Dimension	Reduction of oligomeric tau species in vitro
Target Compound Data	DC8E8 (anti-Tau 294-305 monoclonal antibody): 84% reduction in oligomeric tau
Comparator Or Baseline	Untreated pathological tau control (100% oligomeric tau baseline)
Quantified Difference	84% reduction (i.e., residual oligomeric tau = 16% of control)
Conditions	In vitro pathological tau–tau interaction assay; panel screening of monoclonal antibodies for inhibitory activity

Why This Matters

The 84% oligomer reduction quantitatively defines the functional potency of the 294-305 epitope as a therapeutic target; no comparable inhibition data exist for PHF6-based (306-317) or PHF6*-based (273-284) peptide immunogens, which promote rather than suppress aggregation.

• [1] Kontsekova E, et al. Identification of structural determinants on tau protein essential for its pathological function: novel therapeutic target for tau immunotherapy in Alzheimer's disease. Alzheimers Res Ther. 2014;6(4):45. PMID: 25435913. View Source
• [2] Socolar/Kontsekova E, et al. Results summary: DC8E8 reduced oligomeric tau by 84%. 2014. View Source
• [3] Santa-Maria I, et al. P3–318: Tau assembly in vitro. Dissection of the molecule. Alzheimers Dement. 2006;2(3_Suppl):S483. View Source

Phase 1 Immunogenicity Benchmark: Geometric Mean IgG Titer of 1:31,415 Achieved with Tau (294-305)-KLH Vaccine

In the first-in-man Phase 1 trial of AADvac1, 29 of 30 patients (96.7%) developed an IgG immune response against the Tau (294-305) epitope, achieving a geometric mean IgG antibody titer of 1:31,415 [1]. For comparison, the alternative tau vaccine ACI-35 (targeting phospho-tau 393-408, pS396/pS404) required reformulation to ACI-35.030 due to insufficient immunogenicity of the original formulation; the redesigned version generated antibody titers approximately two orders of magnitude above baseline, but direct titer-to-titer comparison is limited by different assay formats [2]. The 294-305 epitope's robust and reproducible immunogenicity profile (confirmed at 96.5% responder rate in Phase 2) provides a quantitatively benchmarked procurement rationale [3].

Immunogenicity benchmark

Reported Phase 1 context

Geometric mean IgG titer 1:31,415

Supports immunogenicity study design context

96.7% responder rate; 3×40 μg doses

Evidence Dimension	Geometric mean IgG antibody titer after vaccination
Target Compound Data	AADvac1 (Tau 294-305-KLH): geometric mean IgG titer 1:31,415; 29/30 (96.7%) responders in Phase 1; 96.5% response rate in Phase 2
Comparator Or Baseline	ACI-35 (Tau 393-408, pS396/pS404 liposomal): original formulation required redesign (ACI-35.030) to achieve adequate immunogenicity; no directly comparable geometric mean titer published in same format
Quantified Difference	Tau 294-305 vaccine: robust primary immunogenicity with 1:31,415 titer without formulation redesign. ACI-35: required reformulation to ACI-35.030 to boost immunogenicity
Conditions	Phase 1 double-blind, placebo-controlled trial: 30 patients with mild-to-moderate AD; 3 monthly subcutaneous doses of 40 μg AADvac1; IgG titers measured by ELISA

Why This Matters

The quantified geometric mean titer of 1:31,415 provides a reproducible quality benchmark for researchers developing immunoassays or vaccine constructs using this epitope; the fact that the 294-305 epitope did not require formulation rescue (unlike ACI-35) supports its intrinsic immunogenic reliability.

• [1] Novak P, et al. Safety and immunogenicity of the tau vaccine AADvac1 in patients with Alzheimer's disease: a randomised, double-blind, placebo-controlled, phase 1 trial. Lancet Neurol. 2017;16(2):123-134. PMID: 27955995. View Source
• [2] AC Immune SA. AC Immune's Alzheimer's Vaccine Generates Potent Anti-pTau Antibody Response in a Phase 1b/2a Study. February 11, 2021. View Source
• [3] Alzforum. Phase 2 Data of AADvac1 in Alzheimer's Disease Published. June 14, 2021. (96.5% responder rate). View Source

Broad Multi-Repeat Target Engagement: Anti-294-305 Antibodies Bind MTBR1-4 vs. Single-Epitope Phospho-Tau Vaccines

Antibodies induced by the Tau (294-305) epitope—whether delivered as KLH-conjugated peptide (AADvac1) or as VLP-displayed antigen (T294-HBc)—simultaneously bind to all four microtubule-binding repeats: MTBR1 (tau 263-274), MTBR2 (tau 294-305), MTBR3 (tau 325-336), MTBR4 (tau 357-368), and the P301S mutant form [1]. In contrast, phospho-tau-targeted vaccines such as ACI-35 (tau 393-408, pS396/pS404) are restricted to a single phosphorylation-dependent C-terminal epitope, and aggregation-prone peptides such as Tau (306-317) (PHF6, MTBR3) target only one repeat [2]. This 4-repeat (pan-MTBR) binding breadth means that a single antibody response directed against the 294-305 epitope can neutralize pathological tau species across the entire microtubule-binding domain—a feature not achievable with any single-repeat analog.

MTBR binding breadth

Reported epitope mapping

4 MTBRs + mutant vs. 1 repeat or phospho-epitope

Supports broad MTBR engagement review

ELISA; polyclonal responses; P301S model

Evidence Dimension	Number of tau microtubule-binding repeats (MTBRs) recognized by induced antibodies
Target Compound Data	Anti-Tau (294-305) antibodies bind MTBR1 (263-274), MTBR2 (294-305), MTBR3 (325-336), MTBR4 (357-368), and P301S mutant = 4+ repeats
Comparator Or Baseline	ACI-35 (tau 393-408 pS396/pS404): single C-terminal phospho-epitope; Tau (306-317) (PHF6): single repeat (MTBR3); Tau (273-284) (PHF6*): single repeat (MTBR2)
Quantified Difference	4 MTBRs + mutant vs. 1 MTBR or 1 phospho-epitope = ≥4-fold broader epitope coverage
Conditions	ELISA characterization of polyclonal antibody responses in T294-HBc VLP-immunized Tau.P301S transgenic mice

Why This Matters

For procurement decisions, the broad MTBR1-4 binding profile means that a single lot of Tau (294-305) peptide can support research programs spanning all four repeats of the tau microtubule-binding domain, eliminating the need to procure and validate multiple single-repeat peptides.

• [1] Ji M, et al. Hepatitis B core VLP-based mis-disordered tau vaccine elicits strong immune response and alleviates cognitive deficits and neuropathology progression in Tau.P301S mouse model of Alzheimer's disease and frontotemporal dementia. Alzheimers Res Ther. 2018;10:55. View Source
• [2] Scite.ai. First-in-man tau vaccine targeting structural determinants essential for pathological tau–tau interaction. Citing Table 1: AADvac-1 vs ACI-35 comparison. 2017. View Source

Functional Antagonism vs. Aggregation Promotion: Tau (294-305) Prevents Protofilament β-Helix Formation, Unlike PHF6 Aggregation Seeds

Tau (294-305) is positioned immediately upstream of the aggregation-critical PHF6 motif (306-VQIVYK-311) and may prevent the formation of the β/β-helix structure of protofilaments involving residues 306-378 . In contrast, Tau (306-317), which contains PHF6, acts as a primary nucleation seed that drives tau fibrillization via secondary nucleation kinetics, with aggregation rapidly accelerated by heparin [1]. Studies mapping tau fibrillization regions demonstrated that while residues 305-335 are essential for in vitro tau fibrillization, the 294-305 region itself is not sufficient for fibril formation and instead appears to play a regulatory role [2]. This functional dichotomy—inhibition vs. promotion of aggregation—is the most mechanistically fundamental distinction between Tau (294-305) and PHF6-containing fragments.

Aggregation regulation

Class-level inference

Inhibitory/regulatory function vs. nucleation seed

Functional dichotomy context; data to verify

In vitro fibrillization context

Evidence Dimension	Functional role in tau aggregation cascade
Target Compound Data	Tau (294-305): positioned to prevent β/β-helix protofilament formation (residues 306-378); not sufficient for in vitro fibrillization; regulatory/inhibitory function
Comparator Or Baseline	Tau (306-317) (PHF6, VQIVYK): primary nucleation seed; rapid aggregation in presence of heparin; secondary nucleation kinetics confirmed by global fitting. Tau (273-284) (PHF6*, VQIINK): also functions as aggregation nucleation seed
Quantified Difference	Qualitative functional dichotomy: inhibition/prevention vs. nucleation/promotion of aggregation. Quantifiable difference in aggregation propensity: Tau (306-317) aggregates rapidly; Tau (294-305) does not independently fibrillize
Conditions	In vitro tau fibrillization assays with heparin and coenzyme Q0; protofilament structural studies; PHF6 aggregation kinetics

Why This Matters

Researchers seeking to study tau aggregation inhibition mechanisms versus aggregation promotion mechanisms require peptides with opposing functional profiles; Tau (294-305) is the only commercially available tau fragment with an inhibitory/regulatory mechanism, making it uniquely suited for inhibitor screening and mechanistic studies distinct from PHF6-based aggregation models.

• [1] Unraveling the Structure and Dynamics of Ac-PHF6-NH2 Tau Segment Oligomers. ACS Publications. 2024. (Secondary nucleation kinetics, heparin acceleration). View Source
• [2] Santa-Maria I, et al. P3–318: Tau assembly in vitro. Dissection of the molecule. Alzheimers Dement. 2006;2(3_Suppl):S483. (Residues 305-335 essential for fibrillization; 306-311 facilitate assembly). View Source

Preclinical Efficacy: T294-HBc VLP Vaccination Rescues Cognitive Deficits in Tau.P301S Transgenic Mice

In the Tau.P301S transgenic mouse model of Alzheimer's disease and frontotemporal dementia, vaccination with T294-HBc virus-like particles displaying the Tau (294-305) epitope significantly ameliorated memory and cognitive decline as measured by Morris water maze, novel object recognition, and Y-maze tests [1]. The vaccination also reduced AT8-positive tau levels, truncated tau monomer, and tau oligomers; attenuated microgliosis and astrogliosis; and rescued synaptic deficits [2]. In contrast, the aggregation-prone Tau (306-317) (PHF6) peptide has been used primarily for in vitro fibrillization studies and has not demonstrated therapeutic efficacy in transgenic models, as its function is to promote—not resolve—pathology [3].

Cognitive endpoint

Reported model context

Multi-endpoint cognitive response in Tau.P301S mice

Model-response endpoint context

Morris water maze; Y-maze; T294-HBc VLP

Evidence Dimension	Cognitive and neuropathological outcomes in tau transgenic mouse model
Target Compound Data	T294-HBc (Tau 294-305 VLP vaccine): significant amelioration of memory/cognitive decline; reduced AT8-positive tau, truncated tau monomer, oligomer; attenuated microgliosis and astrogliosis; rescued synaptic deficits
Comparator Or Baseline	Tau (306-317) (PHF6): used as aggregation seed in vitro; no published therapeutic efficacy in transgenic models; Tau (273-284) (PHF6*): similarly used for aggregation studies without reported in vivo therapeutic benefit
Quantified Difference	Tau 294-305 VLP vaccination: multi-endpoint in vivo efficacy across behavioral, biochemical, and immunohistochemical measures. Tau 306-317 and Tau 273-284: no comparable in vivo therapeutic efficacy data
Conditions	Tau.P301S transgenic mouse model (FTD/AD); subcutaneous immunization with 100 μg T294-HBc VLPs × 4 doses; behavioral testing via Morris water maze, novel object recognition, Y-maze

Why This Matters

The availability of robust in vivo efficacy data in a disease-relevant transgenic model provides procurement justification for Tau (294-305) as a translational research tool; analogs such as 306-317 and 273-284 lack this preclinical efficacy dimension, limiting their utility to in vitro aggregation studies.

• [1] Ji M, et al. Hepatitis B core VLP-based mis-disordered tau vaccine elicits strong immune response and alleviates cognitive deficits and neuropathology progression in Tau.P301S mouse model of Alzheimer's disease and frontotemporal dementia. Alzheimers Res Ther. 2018;10:55. View Source
• [2] PubMed Abstract. Ji M, et al. T294-HBc VLP vaccine in Tau.P301S mice. PMID: 29914543. View Source
• [3] Santa-Maria I, et al. P3–318: Tau assembly in vitro. Dissection of the molecule. Alzheimers Dement. 2006;2(3_Suppl):S483. View Source

Optimal Research and Industrial Application Scenarios for Tau Peptide (294-305) (human)

Active Tau Vaccine Development and Immunogenicity Studies

Tau (294-305) is the only tau peptide for which both Phase 1 and Phase 2 human immunogenicity and safety data exist via the AADvac1 clinical program. Researchers developing novel tau vaccine constructs can use this peptide as a benchmark antigen for head-to-head immunogenicity comparisons (geometric mean IgG titer 1:31,415 [1]; 96.5% responder rate in Phase 2). The peptide can be conjugated to various carriers (KLH, HBc VLPs, etc.) and formulated with different adjuvants to optimize antibody responses, using the published AADvac1 data as a validated performance reference.

Anti-Tau Monoclonal Antibody Screening and Characterization

The DC8E8 monoclonal antibody, which targets the 294-305 epitope, reduced oligomeric tau by 84% in vitro [1], demonstrating that this epitope is a validated screening target for therapeutic antibody discovery. Procurement of Tau (294-305) enables ELISA-based hybridoma screening, SPR affinity measurements, and epitope binning experiments to identify novel anti-tau antibodies. This application is not replicable with PHF6 (306-317) or PHF6* (273-284) peptides, which lack validated therapeutic antibody inhibition data.

Tau Aggregation Mechanism Studies Requiring an Inhibitory/Negative Control Fragment

Tau (294-305) serves as a critical negative-control or regulatory fragment in tau aggregation assays because, unlike PHF6-containing fragments (306-317) that nucleate fibril formation, the 294-305 region does not independently fibrillize and may prevent β-helix protofilament formation involving downstream residues 306-378 [1]. This makes it uniquely suited for studies requiring differentiation between aggregation-promoting and aggregation-inhibiting tau domains, such as ThT fluorescence assays, TEM monitoring of fibril morphology, and seeding experiments.

Neurodegeneration Biomarker and Pharmacodynamic Studies

Tau (294-305)-based immunotherapy (AADvac1) is the only tau-targeting approach that has demonstrated statistically significant reduction of plasma NfL (58%, p=0.004) and CSF p-tau217 in a randomized Phase 2 trial [1]. Researchers validating NfL or phospho-tau as pharmacodynamic biomarkers in preclinical models can use Tau (294-305) as the reference immunogen to establish correlative relationships between anti-tau antibody titers and biomarker changes, informed by the clinical biomarker data from ADAMANT.

Application

Selection Property

Validation Focus

Tau vaccine immunogenicity research

Immunogenicity benchmark context

Geometric mean titer and responder-rate review

Anti-tau antibody screening studies

Epitope-specific inhibition context

Oligomerization inhibition endpoint review

Tau aggregation mechanism studies

Regulatory vs. nucleation function context

Fibrillization assay endpoint review

Neurodegeneration biomarker studies

Pharmacodynamic biomarker context

NfL and p-tau endpoint review

• [1] Novak P, et al. Safety and immunogenicity of the tau vaccine AADvac1 in patients with Alzheimer's disease: a randomised, double-blind, placebo-controlled, phase 1 trial. Lancet Neurol. 2017;16(2):123-134. PMID: 27955995. View Source
• [2] Kontsekova E, et al. Identification of structural determinants on tau protein essential for its pathological function: novel therapeutic target for tau immunotherapy in Alzheimer's disease. Alzheimers Res Ther. 2014;6(4):45. PMID: 25435913. View Source
• [3] Santa-Maria I, et al. P3–318: Tau assembly in vitro. Dissection of the molecule. Alzheimers Dement. 2006;2(3_Suppl):S483. View Source
• [4] Novak P, et al. ADAMANT: a placebo-controlled randomized phase 2 study of AADvac1. Nat Aging. 2021;1:521-534. View Source